4-Bromo-p-terphenyl
Overview
Description
4-Bromo-p-terphenyl is an organic compound with the molecular formula C18H13Br and a molecular weight of 309.21 . It is a white to almost white powder and is used primarily for research and development .
Synthesis Analysis
The synthesis of 4-Bromo-p-terphenyl involves the Stevens rearrangement of quaternary ammonium salts containing 3-phenylprop-2-en-1-yl and 3-(4-bromo- or 4-methylphenyl)prop-2-yn-1-yl groups . The resulting amines undergo deamination during vacuum distillation, leading to the formation of 4-Bromo-p-terphenyl .
Molecular Structure Analysis
The molecular structure of 4-Bromo-p-terphenyl consists of a central benzene ring substituted with two phenyl groups . The central ring of p-Terphenyls is usually modified into more oxidized forms, e.g., para quinone and phenols .
Physical And Chemical Properties Analysis
4-Bromo-p-terphenyl is a white to almost white powder . It has a molecular weight of 309.21 . The compound has a melting point of 232 °C .
Scientific Research Applications
Electro-Optic Displays
4-Bromo-p-terphenyl and related compounds are valuable in the formulation of colorless, stable, wide range nematic mixtures for electro-optic displays. The 4″-bromo-4-n-heptanoyl-p-terphenyl demonstrates a rare example of a direct smectic B to nematic transition, making it particularly significant in this application area (Gray, Harrison, & Nash, 1974).
Organic Synthesis
In organic chemistry, derivatives of 4-Bromo-p-terphenyl like 4-bromo-4′-(diacetoxyiodo)biphenyl and related compounds serve as recyclable organic trivalent iodine reagents. They are used in various reactions, including oxidative rearrangement of ketones to esters and oxidative dealkylation of N-alkylsulfonamides (Moroda & Togo, 2006).
Industrial Production
The synthesis of 4,4″-Dibromo-p-terphenyl is another key application. This compound, synthesized with high yield and purity, is suitable for industrial production due to its low cost, mild reaction conditions, and easy operation (Dong, 2012).
Molecular Electronics
4-Bromo-p-terphenyl compounds are used as precursors for a variety of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires in molecular electronics. This application leverages their efficiency in synthetic transformations (Stuhr-Hansen et al., 2005).
Dendrimer Synthesis
In polymer science, 4-Bromo-p-terphenyl derivatives like 6-bromo-1-(4-hydroxy-4'-biphenylyl)-2-(4-hydroxyphenyl)hexane are essential in the synthesis of 'willowlike' thermotropic dendrimers. These polymers have applications in materials science due to their unique structural and thermal properties (Percec, Chu, & Kawasumi, 1994).
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-(4-phenylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Br/c19-18-12-10-17(11-13-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNBGHWRYLJOQAU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00451896 |
Source
|
| Record name | 4-Bromo-p-terphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00451896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-p-terphenyl | |
CAS RN |
1762-84-1 |
Source
|
| Record name | 4-Bromo-p-terphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00451896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1':4',1''-Terphenyl,4-bromo | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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